Cas no 1070892-90-8 (4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester)

• Product Name: 4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester
• CAS No: 1070892-90-8
• MF: C₁₅H₂₀BClO₅
• MW: 326.580304145813
• CID: 1028720
• Update Time: 2025-10-28

4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• QC-8797
• 4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester

• Inchi： 1S/C15H20BClO5/c1-14(2)15(3,4)22-16(21-14)10-7-9(13(18)20-6)12(19-5)8-11(10)17/h7-8H,1-6H3
• InChI Key： JWAUBYUEFQVXJK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)C=C1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

• Exact Mass: 326.10900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 53.99000
• LogP: 2.43440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester

Introduction to 4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester (CAS No. 1070892-90-8)

4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester (CAS No. 1070892-90-8) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is particularly valuable due to its unique structural features and its potential applications in the development of novel pharmaceuticals and chemical intermediates.

The molecular structure of 4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester includes a chloro-substituted benzene ring, a methoxy group, and a boronic acid ester moiety. These functional groups confer specific chemical properties that make the compound highly reactive and useful in various synthetic transformations. The presence of the boronic acid ester group is particularly noteworthy as it facilitates cross-coupling reactions, which are essential in the synthesis of complex organic molecules.

In recent years, the use of boronic acid derivatives in organic synthesis has been extensively studied due to their ability to form stable intermediates and participate in a wide range of reactions. One of the most prominent applications of these compounds is in Suzuki-Miyaura coupling reactions, where they serve as efficient coupling partners for the formation of carbon-carbon bonds. This reaction is widely used in the synthesis of biologically active compounds and pharmaceuticals.

The 4-Chloro-2-methoxy substitution on the benzene ring provides additional reactivity and selectivity in synthetic processes. The chlorine atom can be readily replaced by other functional groups through nucleophilic substitution reactions, making this compound a valuable starting material for the synthesis of diverse derivatives. The methoxy group also contributes to the overall stability and solubility of the molecule, which are important factors in both synthetic and biological contexts.

Recent research has highlighted the potential of 4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester in drug discovery and development. For instance, studies have shown that compounds with similar structures exhibit potent antitumor activity by targeting specific enzymes involved in cancer cell proliferation. Additionally, the compound's ability to undergo selective functionalization makes it an attractive candidate for the development of targeted therapies.

In the context of medicinal chemistry, the ability to modify the structure of 4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester through various synthetic routes allows researchers to explore a wide range of biological activities. This flexibility is crucial for optimizing pharmacological properties such as potency, selectivity, and bioavailability. Moreover, the compound's stability under different reaction conditions ensures that it can be used reliably in both laboratory-scale experiments and large-scale production processes.

The pharmaceutical industry has shown increasing interest in compounds with boronic acid functionalities due to their potential as prodrugs or as intermediates in drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The boronic acid ester group can be designed to undergo controlled hydrolysis or enzymatic cleavage, releasing active therapeutic agents at specific sites within the body. This approach can enhance drug efficacy while minimizing side effects.

In conclusion, 4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzoic Acid Methyl Ester (CAS No. 1070892-90-8) is a highly versatile compound with significant potential in both organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers working on the development of new pharmaceuticals and chemical intermediates. As research continues to advance in these fields, it is likely that this compound will play an increasingly important role in driving innovation and improving human health.